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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)furan

CAS No.: 17221-37-3

Cat. No.: B2656800 Get Quote

Executive Summary & Chemical Profile
2-(4-Chlorophenyl)furan (CAS: 17221-37-3) presents a dual-hazard profile that necessitates

strict adherence to specific waste streams.[1] Unlike standard organic waste, this compound

contains both a furan moiety (susceptible to peroxide formation and acid-catalyzed

polymerization) and a halogenated aromatic ring (requiring specific incineration protocols to

prevent dioxin formation).

Effective disposal requires segregating this compound from non-halogenated solvents and

strong oxidizers. This guide outlines the operational workflow to ensure compliance with RCRA

standards and laboratory safety best practices.
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Parameter Specification

Chemical Name 2-(4-Chlorophenyl)furan

CAS Number 17221-37-3

Molecular Formula C₁₀H₇ClO

Physical State Solid (typically off-white to yellow crystalline)

Primary Hazards
Acute Toxicity (Oral/Inhale), Skin/Eye Irritant,

Aquatic Toxicity

Waste Classification
Halogenated Organic Waste (Non-RCRA Listed,

but Characteristic)

Pre-Disposal Safety Assessment
Before initiating disposal, you must validate the state of the material. Furan derivatives stored

for extended periods, particularly if exposed to light or air, may accumulate peroxides or

polymerize.

Critical Safety Protocols (The "Why" Behind the PPE)
Respiratory Protection: Furan rings can be metabolically activated to toxic intermediates

(e.g., cis-2-butene-1,4-dial).[1] Do not rely on standard surgical masks. All handling of the

solid powder must occur inside a certified chemical fume hood.

Glove Selection: Standard nitrile gloves provide adequate splash protection, but for

prolonged handling or spill cleanup, Silver Shield/4H® (Laminate) gloves are recommended

due to the high permeation rate of many aromatic furan derivatives.

Compatibility Check
INCOMPATIBLE: Strong acids (leads to violent polymerization), Strong Oxidizers

(fire/explosion hazard).

COMPATIBLE: Dichloromethane (DCM), Chloroform, Ethyl Acetate.
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Segregation Logic: The Halogenated Rule
Scientific Rationale: You must never dispose of 2-(4-Chlorophenyl)furan in "General Organic

Waste" or "Non-Halogenated" streams.[1]

Dioxin Prevention: Incineration of chlorinated aromatics at standard temperatures (used for

non-halogenated waste) can catalyze the formation of Polychlorinated Dibenzofurans

(PCDFs) and Dioxins.

Compliance: Halogenated waste requires high-temperature incineration (>1100°C) with

specific scrubber systems to neutralize HCl gas emissions.[1]

Operational Disposal Workflow
The following diagram illustrates the decision matrix for disposing of 2-(4-Chlorophenyl)furan.
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Waste Identification:
2-(4-Chlorophenyl)furan

Determine Physical State

Solid Waste Path
(Pure Compound/Spill Debris)

 Powder/Crystals

Liquid Waste Path
(Reaction Mixtures/Solutions)

 Dissolved

Container: Wide-Mouth HDPE Jar
Label: 'Solid Halogenated Waste'

CRITICAL STEP:
Segregate from Non-Halogenated Solvents

Labeling:
List Constituents & % Conc.

Check 'Toxic' & 'Irritant'

Container: HDPE Carboy or Glass
(Avoid Metal Cans)

 Verified

EHS Pickup / High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of halogenated furan waste

streams.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a Teflon-lined cap.[1]

Transfer: Inside the fume hood, transfer the solid directly into the container. Do not dissolve it

unnecessarily, as this increases waste volume.

Labeling:

Primary Constituent: "2-(4-Chlorophenyl)furan"[1][2][3]

Hazard Checkbox: Toxic, Irritant.

Waste Type: "Solid Halogenated Hazardous Waste"[1]

Storage: Close the lid tightly. Store in the "Halogenated Waste" satellite accumulation area,

away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container.

Note: If the compound is dissolved in a non-halogenated solvent (e.g., Methanol), the

entire mixture must now be classified as Halogenated Waste because of the solute.

Bulking: Pour into the designated "Halogenated Organic Solvents" carboy (typically Red or

Yellow tagged in many institutions).

Log Entry: You must record the approximate concentration or mass of 2-(4-
Chlorophenyl)furan added to the carboy on the waste log.[1] This is vital for the disposal

vendor to determine the BTU value and chlorine content.

Spill Contingency Plan
Immediate Action: Evacuate the immediate area if dust is airborne.
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PPE: Don double nitrile gloves (or Silver Shield), lab coat, and safety goggles.

Containment:

Solids: Cover with wet paper towels (to prevent dust) or use a dedicated HEPA vacuum if

available.[1]

Liquids: Absorb with vermiculite, clay, or a commercial "Organic Solvent" spill pad.

Cleanup:

Scoop material into a disposal bag or jar.

Wipe the surface with a soap/water solution (detergent helps solubilize the lipophilic furan)

followed by a water rinse.

Do not use bleach (Sodium Hypochlorite) as a primary decontamination agent, as it may

react with the furan ring or the chlorophenyl group.

Disposal: Treat all cleanup materials (wipes, gloves, absorbent) as Solid Halogenated

Waste.

Regulatory & Compliance Context
While 2-(4-Chlorophenyl)furan is not explicitly listed on the EPA RCRA "P" or "U" lists (unlike

Furan, U124), it is regulated by characteristic hazards.[1]

EPA Waste Code: If the waste is ignitable (flash point <60°C due to solvent), use D001. If it

contains significant halogenated solvents, it typically falls under F002 (spent halogenated

solvents) or general halogenated waste streams managed by TSD (Treatment, Storage, and

Disposal) facilities.

Destruction Method: The only acceptable destruction method is High-Temperature

Incineration with acid gas scrubbing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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